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Compound of Interest

Compound Name: 4-Aminohexan-1-ol

Cat. No.: B2386691 Get Quote

An In-Depth Technical Guide to 4-Aminohexan-1-
ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Aminohexan-1-ol, a chemical

compound of interest in various research and development sectors. This document

consolidates available data on its chemical identity, physicochemical properties, and analytical

characterization. Due to the limited availability of experimental data for this specific compound,

information on related molecules and general methodologies is included to provide a broader

context.

Chemical Identity and Molecular Structure
Chemical Name: 4-Aminohexan-1-ol

CAS Number: 344240-78-4[1]

Molecular Formula: C₆H₁₅NO[1]

IUPAC Name: 4-aminohexan-1-ol[1]

Synonyms: 4-Amino-1-hexanol, 4-aminohexanol[1]
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Physicochemical Properties
Quantitative data for 4-Aminohexan-1-ol is primarily based on computational predictions.

Experimental data for the closely related isomer, 6-Aminohexan-1-ol, is provided for

comparative purposes.

Property
4-Aminohexan-1-ol
(Computed)

6-Aminohexan-1-ol
(Experimental)

Molecular Weight 117.19 g/mol [1] 117.19 g/mol [2][3]

XLogP3 0.3[1] Not Available

Hydrogen Bond Donor Count 2 2

Hydrogen Bond Acceptor

Count
2 2

Rotatable Bond Count 4 5

Melting Point Not Available 54-58 °C[2][4]

Boiling Point Not Available 135-140 °C at 30 mmHg[2][4]

Solubility Not Available

Miscible with water; slightly

soluble in DMSO, Chloroform,

and Methanol.[3]

Flash Point Not Available 133 °C[2]

Vapor Pressure Not Available 0.0±0.9 mmHg at 25°C[2]

pKa Not Available 15.18±0.10 (Predicted)[5]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 4-Aminohexan-
1-ol are not readily available in the public domain. The following sections outline general

methodologies applicable to similar amino alcohols.

3.1. Synthesis
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A potential synthetic route to 4-Aminohexan-1-ol could involve the reduction of a

corresponding nitro, nitrile, or amide precursor. For instance, a plausible, though not

experimentally verified, synthesis could start from a derivative of caprolactam or caproic acid.

Hypothetical Synthesis Workflow:

A hypothetical workflow for the synthesis of 4-Aminohexan-1-ol.

3.2. Purification

Purification of amino alcohols like 4-Aminohexan-1-ol can be challenging due to their physical

properties.

Distillation: Vacuum distillation is a common method for purifying liquid amino alcohols,

especially those with high boiling points, to prevent decomposition.[6]

Crystallization: If the compound is a solid at room temperature or forms stable salts,

crystallization can be an effective purification technique.

Chromatography: For high-purity requirements, chromatographic techniques are employed.

Normal-phase and Reversed-phase HPLC: These can be used for the separation of amino

alcohols, often after derivatization to improve detection and resolution.[7]

Chiral Chromatography: For the separation of enantiomers, chiral stationary phases

(CSPs) are utilized. Polysaccharide-derived CSPs have shown effectiveness in resolving

chiral amines and amino alcohols.[8][9]

3.3. Analytical Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR and ¹³C NMR are essential for structural elucidation. While specific spectra for 4-
Aminohexan-1-ol are not publicly available, the expected spectra would show

characteristic peaks for the alkyl chain, the aminomethine group, and the

hydroxymethylene group. A predicted ¹³C NMR spectrum for a related compound is

available in the Human Metabolome Database (HMDB0252706), which can provide some

reference.[10]
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Mass Spectrometry (MS):

GC-MS data for 4-Aminohexan-1-ol is available in the NIST database (NIST Number:

214442), which can be used for identification purposes.[1] Predicted collision cross-

section values for various adducts are also available and can aid in identification.[11]

Infrared (IR) Spectroscopy:

Vapor phase IR spectra are available and would show characteristic absorptions for O-H,

N-H, and C-H bonds.[1]

Biological Activity and Signaling Pathways
Currently, there is no specific information in the scientific literature detailing the biological

activity or the involvement of 4-Aminohexan-1-ol in any signaling pathways. Research on

short-chain amino alcohols suggests they can have various biological effects, but dedicated

studies on this particular molecule are lacking.

Logical Relationship Diagram for Drug Discovery Potential:

Given the absence of specific biological data, the following diagram illustrates the logical steps

that would be required to investigate the potential of 4-Aminohexan-1-ol in a drug discovery

context.

A logical workflow for investigating the drug discovery potential of 4-Aminohexan-1-ol.

Conclusion
4-Aminohexan-1-ol is a defined chemical entity with available computed physicochemical

properties and some analytical data. However, a significant gap exists in the literature

regarding its experimental properties, detailed synthetic and purification protocols, and, most

notably, its biological activity. This guide serves as a summary of the current knowledge and

highlights the areas where further research is needed to fully characterize this compound and

explore its potential applications, particularly in the field of drug development. Researchers are

encouraged to undertake studies to fill these knowledge gaps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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